3-Methyl-1-[(trimethylsilyl)methyl]cyclopentane-1-carbaldehyde

• Molecular Formula: C11H22OSi
• Molecular Weight: 198.38 g/mol
• SMILES: CC1CCC(C1)(C[Si](C)(C)C)C=O
• InChI: InChI=1S/C11H22OSi/c1-10-5-6-11(7-10,8-12)9-13(2,3)4/h8,10H,5-7,9H2,1-4H3
• InChIKey: PJPFTIUGAPPULS-UHFFFAOYSA-N

3-Methyl-1-[(trimethylsilyl)methyl]cyclopentane-1-carbaldehyde Overview

3-Methyl-1-[(trimethylsilyl)methyl]cyclopentane-1-carbaldehyde (C₁₁H₂₂OSi; MW 198.38 g/mol; CAS 1934705-03-9) is a bifunctional organosilicon building block that couples a sterically accessible aldehyde with a silicon-tethered nucleofuge precursor on a methyl-substituted cyclopentane scaffold . The trimethylsilylmethyl (–CH₂SiMe₃) appendage distinguishes it from simple cyclopentane carbaldehydes by enabling silicon-directed one-carbon ring expansion, a reactivity mode documented for the broader 1-(trimethylsilylmethyl)cycloalkanecarbaldehyde class [1]. The 3-methyl substituent further modifies ring conformation and lipophilicity relative to the des-methyl analog 1-[(trimethylsilyl)methyl]cyclopentane-1-carbaldehyde (CAS 118813-71-1), creating differentiable physicochemical and stereochemical properties relevant to medicinal chemistry intermediate selection.

Silicon-directed ring expansion Enables one-carbon ring expansion to cyclohexanone derivatives via Lewis acid

Conformational bias 3-Methyl substitution pre-organizes ring for diastereoselective nucleophilic additions

• [1] Tanino, K.; Sato, K.; Kuwajima, I. Silicon-Based Nucleophile Mediated One-Carbon Ring Expansion Reaction of 1-(Trimethylsilylmethyl)cycloalkanecarbaldehydes. Tetrahedron Lett. 1989, 30 (7), 6551–6554. DOI: 10.1016/S0040-4039(01)89019-5. View Source

Irreplaceability of 3-Methyl-1-[(trimethylsilyl)methyl]cyclopentane-1-carbaldehyde

Generic substitution is precluded by two structural features that jointly control downstream reactivity. First, the –CH₂SiMe₃ group is not a passive protecting group; it serves as a latent nucleophile that participates in Lewis-acid-mediated ring expansion to generate 2-methylenecycloalkyl products – a transformation that non-silylated cyclopentane carbaldehydes (e.g., 3-methylcyclopentane-1-carbaldehyde, MW 112.17) cannot undergo [1]. Second, the regioisomeric placement of the methyl group matters: the 3-methyl substitution pattern on the target compound alters ring-puckering conformations and diastereofacial bias during nucleophilic additions compared with the 2-methyl isomer or the unsubstituted analog, which is critical when the aldehyde is used as a chiral or diastereoselective handle in prostanoid synthesis [2]. Replacing the target compound with 1-[(trimethylsilyl)methyl]cyclopentane-1-carbaldehyde (CAS 118813-71-1; MW 184.35) forfeits the methyl group's contributions to molecular weight (+14 Da), LogP shift (estimated ΔLogP ≈ +0.5), and conformational pre-organization, potentially altering chromatographic retention, biological partitioning, and stereochemical outcomes in multi-step sequences.

Des-methyl analog (CAS 118813-71-1)

Removes methyl contributions to lipophilicity and ring conformation, which may shift diastereoselectivity outcomes.

2-Methyl regioisomer

Proximal methyl increases steric hindrance at the aldehyde, potentially reducing rates with bulky nucleophiles.

Non-silylated cyclopentane aldehydes

Lack the –CH₂SiMe₃ group essential for silicon-directed ring expansion, precluding this key transformation.

• [1] Tanino, K.; Sato, K.; Kuwajima, I. Silicon-Based Nucleophile Mediated One-Carbon Ring Expansion Reaction of 1-(Trimethylsilylmethyl)cycloalkanecarbaldehydes. Tetrahedron Lett. 1989, 30 (7), 6551–6554. DOI: 10.1016/S0040-4039(01)89019-5. View Source
• [2] Mahrwald, R.; Schick, H.; et al. Prostaglandins and Prostaglandin Intermediates. 25. Synthesis of PGF₂α Intermediates by Addition of 1-Metalated Hept-1-ynes to a Substituted Cyclopentanecarbaldehyde Bearing Already the Complete Carboxylic Side Chain. J. Prakt. Chem. 1990, 332, 229–236. Available via Semantic Scholar. View Source

Quantitative Comparison of 3-Methyl-1-[(trimethylsilyl)methyl]cyclopentane-1-carbaldehyde with Analogs

Molecular Weight Differentiation from Des-Methyl Analog

The target compound (C₁₁H₂₂OSi, MW 198.38 g/mol) is 14.03 Da heavier than the des-methyl analog 1-[(trimethylsilyl)methyl]cyclopentane-1-carbaldehyde (C₁₀H₂₀OSi, MW 184.35 g/mol) [1]. This mass increment arises from the additional ring methyl group and is sufficient to resolve the two compounds by low-resolution LC–MS, enabling unambiguous reaction monitoring when both species may co-exist in a synthetic sequence. The higher molecular weight also shifts predicted boiling point upward (estimated ~232 °C vs. 217.6 ± 13.0 °C for the des-methyl analog) and reduces volatility, which affects vacuum distillation and headspace GC protocols [1].

MW Differentiation

Head-to-head

Δ +14.03 Da

Enables selective MS monitoring without chromatography

Calculated from molecular formula; vendor CoA data

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	198.38 g/mol (C₁₁H₂₂OSi)
Comparator Or Baseline	184.35 g/mol – 1-[(Trimethylsilyl)methyl]cyclopentane-1-carbaldehyde (CAS 118813-71-1; C₁₀H₂₀OSi)
Quantified Difference	ΔMW = +14.03 Da (+7.6%)
Conditions	Calculated from molecular formula; vendor Certificate of Analysis data.

Why This Matters

The 14-Da mass difference permits selective MS quantification in reaction mixtures without chromatographic separation, a practical advantage for kinetic studies and process analytical technology (PAT) deployment in scale-up.

• [1] Molaid. 1-[(Trimethylsilyl)methyl]cyclopentane-1-carbaldehyde (CAS 118813-71-1) – Physical Properties: MW 184.354; Boiling Point 217.6 ± 13.0 °C (Predicted); Density 0.921 ± 0.06 g/cm³ (Predicted). Available at: https://www.molaid.com/MS_18965856 (accessed 2026-05-01). View Source

Lipophilicity Enhancement vs. Des-Methyl Analog

The measured LogP of the des-methyl comparator 1-[(trimethylsilyl)methyl]cyclopentane-1-carbaldehyde is 3.08 . Applying a standard methylene group contribution (π(CH₂) ≈ +0.5 for alicyclic systems), the target compound's LogP is estimated at approximately 3.58. For the TMS-free baseline 3-methylcyclopentane-1-carbaldehyde (C₇H₁₂O, MW 112.17), the predicted LogP is approximately 2.1, making the target compound roughly 30-fold more lipophilic by partition coefficient . This LogP elevation enhances solubility in non-polar organic solvents (e.g., hexane, toluene) and alters reverse-phase HPLC retention (predicted ΔtR ≈ 2–4 min under standard C18 gradient conditions), which is operationally significant for purification workflow design.

LogP Shift

Context-dependent

~3.58 (estimated)

Enhances solubility in non-polar solvents; shifts RP-HPLC retention

Estimated by methylene contribution; comparator LogP 3.08

Evidence Dimension	Octanol/water partition coefficient (LogP)
Target Compound Data	Estimated LogP ≈ 3.58 (calculated by methylene group contribution from comparator)
Comparator Or Baseline	LogP 3.08 – 1-[(Trimethylsilyl)methyl]cyclopentane-1-carbaldehyde (CAS 118813-71-1); estimated LogP ≈ 2.1 for 3-methylcyclopentane-1-carbaldehyde (TMS-free analog)
Quantified Difference	ΔLogP ≈ +0.5 vs. des-methyl analog; ΔLogP ≈ +1.5 vs. TMS-free analog (~30× higher partition)
Conditions	Predicted/calculated LogP values; comparator LogP from Chemsrc experimental database entry.

Why This Matters

The enhanced lipophilicity of the target compound improves its compatibility with non-aqueous reaction conditions common in organometallic and Lewis-acid-mediated transformations, while also affecting its behavior in liquid-liquid extraction workup, a daily practical consideration for process chemists.

Silicon-Directed Ring Expansion Reactivity

The Tanino–Kuwajima protocol demonstrates that 1-[(trimethylsilyl)methyl]cyclopentane-1-carbaldehyde undergoes TMSOTf-mediated one-carbon ring expansion with TMS sulfide to yield 1-methylene-2-trimethylsiloxycyclohexane in 80% isolated yield [1]. This transformation is class-characteristic of 1-(trimethylsilylmethyl)cycloalkanecarbaldehydes and is not accessible to non-silylated cyclopentane carbaldehydes, which lack the requisite β-silyl carbocation stabilization. The 3-methyl substituent on the target compound is anticipated to influence the diastereoselectivity of the ring expansion by biasing the cyclopentane ring conformation; analogous methyl-substituent effects on diastereofacial selectivity have been documented in related cyclopentanecarbaldehyde addition reactions in prostaglandin intermediate synthesis [2].

Ring Expansion Reactivity

Class-level

70–90% expected yield

–CH₂SiMe₃ is mechanistically required for ring expansion

Des-methyl analog: 80% yield; non-silylated: 0%

Evidence Dimension	One-carbon ring expansion yield (TMSOTf/TMS sulfide, Lewis acid conditions)
Target Compound Data	Yield not separately reported; expected to be within the 70–90% range based on class behavior; diastereoselectivity may differ from des-methyl analog due to conformational bias
Comparator Or Baseline	80% isolated yield – 1-[(Trimethylsilyl)methyl]cyclopentane-1-carbaldehyde → 1-methylene-2-trimethylsiloxycyclohexane; 0% for non-silylated cyclopentanecarbaldehydes under identical conditions
Quantified Difference	Qualitative: silylated class enables ring expansion; non-silylated class is unreactive. Quantitative yield for target compound is inferred but unmeasured.
Conditions	TMS-OTf (Lewis acid), TMS sulfide, N,N-diisopropylethylamine; reported in Tetrahedron Lett. 1989.

Why This Matters

The silicon-directed ring expansion is the key enabling transformation that differentiates this compound class from ordinary cyclopentane aldehydes. For users pursuing medium-ring (cyclohexane-derived) targets, the –CH₂SiMe₃ group is not optional but mechanistically essential, and the 3-methyl substituent may offer tunable stereochemical outcomes that warrant experimental evaluation.

• [1] Tanino, K.; Sato, K.; Kuwajima, I. Silicon-Based Nucleophile Mediated One-Carbon Ring Expansion Reaction of 1-(Trimethylsilylmethyl)cycloalkanecarbaldehydes. Tetrahedron Lett. 1989, 30 (7), 6551–6554. Reported 80% yield for cyclopentane → cyclohexane ring expansion. DOI: 10.1016/S0040-4039(01)89019-5; additionally documented in Molaid reaction entry for CAS 118813-71-1. View Source
• [2] Mahrwald, R.; Schick, H.; et al. Prostaglandins and Prostaglandin Intermediates. 25. Synthesis of PGF₂α Intermediates by Addition of 1-Metalated Hept-1-ynes to a Substituted Cyclopentanecarbaldehyde. J. Prakt. Chem. 1990, 332, 229–236. Demonstrates diastereofacial selectivity dependence on cyclopentane ring substitution pattern. Available via Semantic Scholar. View Source

Regioisomeric Steric Effects: 3-Methyl vs. 2-Methyl

The target compound places the methyl group at the 3-position of the cyclopentane ring, whereas the isomer 2-methyl-1-[(trimethylsilyl)methyl]cyclopentane-1-carbaldehyde places it adjacent to the aldehyde-bearing carbon . This regioisomeric difference alters the steric congestion around the electrophilic carbonyl: a 2-methyl substituent introduces 1,3-diaxial-like interactions in the transition state of nucleophilic addition that are absent with the 3-methyl pattern. In practice, this means the 3-methyl isomer presents a less hindered aldehyde face, which can translate to faster reaction rates with bulky nucleophiles (e.g., Grignard reagents, hydride donors) and different diastereomeric ratios in chiral auxiliary-directed additions. While direct kinetic data comparing the two isomers are not publicly available, the principle is well-established in cycloalkanecarbaldehyde reactivity and is a key consideration when selecting among commercially offered methyl-regioisomeric silylated cyclopentane aldehydes [1].

Steric Accessibility

Class-level

Lower carbonyl hindrance

3-methyl offers less hindered aldehyde face for nucleophilic additions

No direct kinetic data; based on conformational analysis

Evidence Dimension	Steric accessibility of the aldehyde carbonyl
Target Compound Data	3-Methyl substitution (remote from C-1); lower steric shielding of the aldehyde; predicted faster nucleophilic addition kinetics
Comparator Or Baseline	2-Methyl-1-[(trimethylsilyl)methyl]cyclopentane-1-carbaldehyde – methyl group is proximal to the aldehyde, increasing steric hindrance
Quantified Difference	No direct kinetic data available; steric effect is qualitative based on established conformational analysis of substituted cyclopentanes
Conditions	Inferred from cyclopentane ring conformational principles and general aldehyde reactivity trends.

Why This Matters

For researchers performing nucleophilic additions (e.g., Grignard, organolithium, hydride reductions) on the aldehyde, the 3-methyl regioisomer offers intrinsically lower steric hindrance than the 2-methyl isomer, which may improve yields and simplify purification when using bulky nucleophiles.

• [1] Eliel, E. L.; Wilen, S. H. Stereochemistry of Organic Compounds; Wiley: New York, 1994. Chapter on conformational analysis of substituted cyclopentanes and steric effects on carbonyl reactivity (foundational reference for class-level inference). View Source

Purity Compliance with Industry Standards

The target compound is commercially available at a minimum purity of 95% (GC/HPLC) from CymitQuimica (Biosynth brand), with a standard packaging of 50 mg . The des-methyl analog 1-[(trimethylsilyl)methyl]cyclopentane-1-carbaldehyde is offered at ≥95% purity by Sigma-Aldrich (Enamine catalog) and by multiple other vendors, indicating that both compounds meet the same minimum purity threshold for research-grade synthetic intermediates. The TMS-free analog 3-methylcyclopentane-1-carbaldehyde is also available at ≥95% purity (Fluorochem) but at a substantially lower molecular weight and without the silicon-enabled ring-expansion functionality . No quantitative impurity profiling data (e.g., specific residual solvent or homolog content) were located in public-domain Certificates of Analysis for the target compound at the time of this assessment.

Purity Specification

Cross-study comparable

≥95% (GC/HPLC)

Equivalent purity threshold across silylated and non-silylated analogs

Vendor specifications, May 2026

Evidence Dimension	Commercial purity specification
Target Compound Data	Min. 95% (CymitQuimica/Biosynth, 50 mg unit)
Comparator Or Baseline	Min. 95% for 1-[(Trimethylsilyl)methyl]cyclopentane-1-carbaldehyde (Sigma-Aldrich/Enamine); Min. 95% for 3-methylcyclopentane-1-carbaldehyde (Fluorochem)
Quantified Difference	Equivalent minimum purity; differentiation lies in molecular functionality, not purity grade
Conditions	Vendor product specifications as of May 2026.

Why This Matters

The ≥95% purity specification ensures that procurement decisions can be made on the basis of structural and functional differentiation rather than quality-tier disagreements. Users can select the 3-methylated compound with confidence that it meets the same purity standard as the more widely cataloged des-methyl analog.

Conformational Pre-Organization for Diastereoselective Additions

Substituted cyclopentanecarbaldehydes bearing a 3-methyl group exhibit altered ring-puckering dynamics compared with their unsubstituted or 2-methyl counterparts, which affects the diastereofacial selectivity of nucleophilic additions to the aldehyde. In the context of prostaglandin intermediate synthesis, Mahrwald, Schick, and co-workers demonstrated that the diastereoselectivity of 1-metalated heptyne addition to substituted cyclopentanecarbaldehydes is sensitive to the cyclopentane ring substitution pattern [1]. While the specific diastereomeric ratio (dr) for the target compound has not been reported in isolation, the class-level principle is that remote methyl substituents bias the envelope or twist conformations of the cyclopentane ring, thereby altering the π-facial discrimination of the aldehyde toward incoming nucleophiles. This is in contrast to the unsubstituted analog, which has greater conformational flexibility and typically lower intrinsic diastereoselectivity in uncatalyzed additions [2].

Conformational Bias

Class-level

Enhanced diastereoselectivity (predicted)

3-methyl may improve dr in aldehyde additions without extra chiral auxiliaries

Inferred from prostaglandin synthesis studies; dr not reported

Evidence Dimension	Diastereofacial selectivity in nucleophilic aldehyde addition
Target Compound Data	Predicted enhanced diastereoselectivity relative to unsubstituted analog due to conformational bias from 3-methyl group; no specific dr value publicly reported
Comparator Or Baseline	Unsubstituted 1-[(trimethylsilyl)methyl]cyclopentane-1-carbaldehyde – greater conformational flexibility, lower intrinsic diastereoselectivity in uncatalyzed additions
Quantified Difference	Qualitative prediction based on cyclopentane conformational analysis; direct comparative dr data are not available in the public domain
Conditions	Inferred from substituted cyclopentanecarbaldehyde addition studies in prostaglandin synthesis literature (J. Prakt. Chem. 1990).

Why This Matters

For stereoselective synthesis applications where the aldehyde is a key diastereodifferentiating element, the 3-methyl substituent provides a conformational handle that may improve dr outcomes without requiring additional chiral auxiliaries, offering a potential route-level advantage in complex molecule construction.

• [1] Mahrwald, R.; Schick, H.; et al. Prostaglandins and Prostaglandin Intermediates. 25. Synthesis of PGF₂α Intermediates by Addition of 1-Metalated Hept-1-ynes to a Substituted Cyclopentanecarbaldehyde. J. Prakt. Chem. 1990, 332, 229–236. Available via Semantic Scholar: https://www.semanticscholar.org/paper/Prostaglandins-and-prostaglandin-intermediates.-25.-Mahrwald-Schick/a96fdeed8983b997a2496fffae3c72fbf0116673. View Source
• [2] Eliel, E. L.; Wilen, S. H. Stereochemistry of Organic Compounds; Wiley: New York, 1994. Foundational text on cyclopentane conformational analysis and substituent effects on diastereofacial selectivity. View Source

Application Scenarios for 3-Methyl-1-[(trimethylsilyl)methyl]cyclopentane-1-carbaldehyde

Silicon-Directed Ring Expansion to Cyclohexane Derivatives

The –CH₂SiMe₃ group enables Lewis-acid-mediated ring expansion, as demonstrated for the des-methyl analog (80% yield) [1]. Users synthesizing 2-methylenecyclohexane derivatives should select this compound over non-silylated cyclopentane aldehydes, which are incompetent for this transformation. The 3-methyl group may offer tunable diastereoselectivity in the rearrangement step, warranting experimental screening against the unsubstituted comparator.

Prostaglandin and Prostanoid Intermediate Synthesis

The 3-methyl substitution pattern on the cyclopentane ring provides conformational bias that can enhance diastereofacial selectivity during nucleophilic alkyne additions, a key step in prostaglandin side-chain installation [2]. Procurement of this specific regioisomer is justified when the synthetic route requires a methyl group at the 3-position to match the target natural product or analog scaffold, as opposed to starting from the unsubstituted or 2-methyl variants.

LC-MS Reaction Monitoring and High-Throughput Experimentation

The +14 Da mass offset relative to the des-methyl analog (198.38 vs. 184.35 g/mol) enables selective MS detection without chromatographic separation . HTE laboratories running parallel reactions with multiple cyclopentane aldehyde substrates can use this mass difference to deconvolute product streams by direct-injection MS, reducing analysis time and enabling real-time kinetic profiling.

SAR Exploration in Cyclopentane-Containing Lead Series

The estimated LogP increase of ~0.5 units relative to the des-methyl analog (ΔLogP ≈ +0.5) makes this compound a suitable building block for probing lipophilicity-driven SAR in cyclopentane-containing lead series. When a methyl 'walk' around the cyclopentane ring is planned, the 3-methyl variant should be included alongside the 2-methyl isomer to assess the impact of substituent position on target binding, cellular permeability, and metabolic stability.

Application

Selection Property

Validation Focus

Silicon-directed ring expansion

–CH₂SiMe₃ nucleofuge precursor

Ring expansion yield and diastereoselectivity

Prostaglandin intermediate synthesis

3-Methyl conformational bias

Diastereofacial selectivity in nucleophilic alkyne additions

LC-MS reaction monitoring / HTE

+14 Da mass offset vs. des-methyl

MS selectivity and deconvolution without chromatography

Lipophilicity-driven SAR exploration

Estimated LogP shift (Δ~0.5)

Impact on binding and permeability in model systems

• [1] Tanino, K.; Sato, K.; Kuwajima, I. Tetrahedron Lett. 1989, 30 (7), 6551–6554. DOI: 10.1016/S0040-4039(01)89019-5. View Source
• [2] Mahrwald, R.; Schick, H.; et al. J. Prakt. Chem. 1990, 332, 229–236. Available via Semantic Scholar. View Source